(2S)-2-Amino-4-(methylsulfanyl)-N-(pyridin-2-YL)butanamide

• Molecular Formula: C10H15N3OS
• Molecular Weight: 225.31 g/mol
• IUPAC Name: (2S)-2-amino-4-methylsulfanyl-N-pyridin-2-ylbutanamide
• InChI: InChI=1S/C10H15N3OS/c1-15-7-5-8(11)10(14)13-9-4-2-3-6-12-9/h2-4,6,8H,5,7,11H2,1H3,(H,12,13,14)/t8-/m0/s1
• InChI Key: CRJSKWYWCXWJJM-QMMMGPOBSA-N
• Isomeric SMILES: CSCC[C@@H](C(=O)NC1=CC=CC=N1)N
• Canonical SMILES: CSCCC(C(=O)NC1=CC=CC=N1)N

Description

(2S)-2-Amino-4-(methylsulfanyl)-N-(pyridin-2-YL)butanamide is a chiral small molecule characterized by a butanamide backbone with a pyridin-2-yl substituent and a methylsulfanyl group at the 4-position.

Biological Activity

The compound (2S)-2-Amino-4-(methylsulfanyl)-N-(pyridin-2-YL)butanamide , also known by its chemical identifiers and synonyms, has garnered attention due to its potential biological activities. This article explores the biological activity of this compound, examining its mechanisms, effects, and relevant research findings.

Chemical Structure and Properties

• Chemical Formula : C10H16N2O2S
• Molecular Weight : 228.311 g/mol
• IUPAC Name : (2S)-2-amino-4-(methylsulfanyl)-1-pyridin-2-ylbutane-1,1-diol

The compound features a pyridine ring, an amino group, and a methylsulfanyl moiety, which contribute to its biological properties.

Anticancer Activity

The compound's analogs have been investigated for their anticancer properties. Studies show that certain derivatives can inhibit tumor cell growth effectively. For example, modifications to the amino group have been linked to enhanced cytostatic effects against cancer cell lines . The mechanism is believed to involve metabolic pathways leading to the formation of active metabolites that exert cytotoxic effects.

The biological activities of (2S)-2-Amino-4-(methylsulfanyl)-N-(pyridin-2-YL)butanamide may be attributed to:

• Enzyme Inhibition : Similar compounds have been shown to inhibit key enzymes involved in metabolic pathways.
• Receptor Interactions : The presence of the pyridine ring may facilitate interactions with various biological receptors, potentially modulating signaling pathways.

Study on Antimicrobial Activity

A study published in 2018 highlighted the antimicrobial properties of thiadiazole derivatives. Although (2S)-2-Amino-4-(methylsulfanyl)-N-(pyridin-2-YL)butanamide was not directly tested, related compounds exhibited inhibition rates of 58% to 66% against A. niger and C. albicans, with a minimum inhibitory concentration (MIC) ranging from 32–42 μg/mL compared to fluconazole .

Study on Anticancer Activity

Research involving the synthesis and evaluation of related compounds demonstrated that certain modifications led to significant growth inhibition in various tumor cell lines. The anticancer potential was attributed to metabolic activation within the cells, suggesting that (2S)-2-Amino-4-(methylsulfanyl)-N-(pyridin-2-YL)butanamide could follow similar pathways .

Comparison of Biological Activities

Compound Name	Activity Type	MIC (μg/mL)	Reference
(2S)-2-Amino-4-(methylsulfanyl)-N-(pyridin-2-YL)butanamide	Antimicrobial	Not yet established	N/A
1,3,4-Thiadiazole Derivative A	Antimicrobial	32–42
Thiadiazole Analog B	Anticancer	Not specified

Comparison with Similar Compounds

Structural Features

Target Compound:

• Molecular Formula : C₁₁H₁₅N₃OS
• Molecular Weight : 253.32 g/mol
• Key Substituents :
  • Pyridin-2-yl amide group.
  • Methylsulfanyl (-SMe) at position 3.
  • (2S) stereochemistry.

Analog 1: (R)-N-[(2S,4S,5S)-5-[2-(2,6-Dimethylphenoxy)acetamido]-4-hydroxy-1,6-diphenylhexan-2-yl]-3-methyl-2-[2-oxotetrahydropyrimidin-1(2H)-yl]butanamide

• Molecular Formula : C₄₄H₅₄N₄O₅ (inferred)
• Key Features: Complex stereochemistry (2S,4S,5S). 2,6-Dimethylphenoxy and tetrahydro-pyrimidinyl substituents. Hydroxy and diphenylhexane backbone.

Analog 2: 2-(1,3-Dioxoisoindolin-2-yl)-4-methyl-N-(4-(N-(pyridin-2-yl)sulfamoyl)phenyl)pentanamide

• Molecular Formula : C₂₄H₂₃N₅O₅S
• Molecular Weight : 493.53 g/mol
• Key Features :
  • Sulfamoylphenyl and dioxoisoindolin substituents.
  • Pyridin-2-yl sulfamoyl group.

Physicochemical Properties

Property	Target Compound	Analog 1	Analog 2
Molecular Weight	253.32 g/mol	~700 g/mol (estimated)	493.53 g/mol
Elemental Composition	C: 52.17%, H: 5.93%, N: 16.59%, S: 12.64%	Not reported	C: 58.41%, H: 4.70%, N: 14.19%, S: 6.50%
Key Functional Groups	Pyridinyl amide, -SMe	Phenoxy, tetrahydro-pyrimidinyl	Sulfamoylphenyl, dioxoisoindolin
Stereochemical Complexity	Single (2S) center	Multiple stereocenters	None reported

Observations :

• The target compound has a significantly lower molecular weight compared to analogs, suggesting advantages in bioavailability and synthetic accessibility.
• Higher sulfur content (12.64% vs. 6.50% in Analog 2) may enhance hydrophobic interactions or metabolic stability .
• Analog 1’s phenolic and hydroxy groups could improve solubility but complicate synthesis due to stereochemical complexity .

Pharmacological Implications (Inferred)

• Target Compound : The pyridinyl amide and methylsulfanyl groups may facilitate interactions with enzymes or receptors, similar to sulfur-containing kinase inhibitors or antibiotics.
• Analog 1: The 2,6-dimethylphenoxy group is associated with anti-inflammatory activity in literature, while the tetrahydro-pyrimidinyl moiety may mimic nucleobases in antiviral agents .